Cas no 61227-45-0 (Benzoic acid, 2-(2,6-dimethoxybenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 2-(2,6-dimethoxybenzoyl)-, methyl ester
• CAS No: 61227-45-0
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 487611
• PubChem ID: 71397959
• Update Time: 2025-04-19

Benzoic acid, 2-(2,6-dimethoxybenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2,6-dimethoxybenzoyl)-, methyl ester
• methyl 2-(2,6-dimethoxybenzoyl)benzoate
• 61227-45-0
• DTXSID60819418

• Inchi： 1S/C17H16O5/c1-20-13-9-6-10-14(21-2)15(13)16(18)11-7-4-5-8-12(11)17(19)22-3/h4-10H,1-3H3
• InChI Key： LKKRRBUXCKCFSA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C(C1C=CC=CC=1C(=O)OC)=O)OC

Computed Properties

• Exact Mass: 300.09978
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83